Cas no 6112-47-6 (3-Pyrazolidinone, 5-methyl-1-phenyl-)

• Product Name: 3-Pyrazolidinone, 5-methyl-1-phenyl-
• CAS No: 6112-47-6
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 491297
• PubChem ID: 4414330
• Update Time: 2025-04-19

3-Pyrazolidinone, 5-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrazolidinone, 5-methyl-1-phenyl-
• 5-methyl-1-phenylpyrazolidin-3-one
• 5-methyl-1-phenyl-3-pyrazolidinone
• 6112-47-6
• AKOS024334134
• SCHEMBL265233
• DTXSID60403018
• FIARATPVIIDWJT-UHFFFAOYSA-N

• Inchi： 1S/C10H12N2O/c1-8-7-10(13)11-12(8)9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H,11,13)
• InChI Key： FIARATPVIIDWJT-UHFFFAOYSA-N
• SMILES： O=C1CC(C)N(C2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 176.09506
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34